3-(5-bromo-2-methylphenoxy)-1-methyl-1,2-dihydropyrazin-2-one

• IUPAC Name: 3-(5-bromo-2-methylphenoxy)-1-methylpyrazin-2-one
• InChI: InChI=1S/C12H11BrN2O2/c1-8-3-4-9(13)7-10(8)17-11-12(16)15(2)6-5-14-11/h3-7H,1-2H3
• InChI Key: XHSKBNSSBGDSMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Br)OC2=NC=CN(C2=O)C
• Molecular Formula: C12H11BrN2O2
• Molecular Weight: 295.13 g/mol

Description

3-(5-Bromo-2-methylphenoxy)-1-methyl-1,2-dihydropyrazin-2-one (BMPDP) is an organic compound belonging to the pyrazinone family of compounds. It is a white, crystalline solid with a melting point of 155-156°C. BMPDP is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and drug discovery.

Scientific Research Applications

3-(5-bromo-2-methylphenoxy)-1-methyl-1,2-dihydropyrazin-2-one is used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins and other pro-inflammatory mediators. 3-(5-bromo-2-methylphenoxy)-1-methyl-1,2-dihydropyrazin-2-one has also been used to study the effects of oxidative stress on cells, as well as the effects of reactive oxygen species on proteins. In addition, 3-(5-bromo-2-methylphenoxy)-1-methyl-1,2-dihydropyrazin-2-one has been used to study the effects of cell-signaling pathways on cell growth and differentiation.

Mechanism of Action

Mode of Action

Based on its structural similarity to other compounds, it may undergo suzuki–miyaura cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction is known for its mild and functional group tolerant reaction conditions, and it involves the use of a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .

Biochemical Pathways

Given its potential for suzuki–miyaura cross-coupling, it may be involved in various biochemical pathways related to carbon–carbon bond formation .

Pharmacokinetics

Its molecular weight, as reported, is 282.137 Da , which is within the range generally favorable for oral bioavailability.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(5-bromo-2-methylphenoxy)-1-methyl-1,2-dihydropyrazin-2-one in lab experiments is its ability to inhibit the enzyme cyclooxygenase-2 (COX-2). This makes it useful for studying the effects of oxidative stress and reactive oxygen species on proteins, as well as the effects of cell-signaling pathways on cell growth and differentiation. However, 3-(5-bromo-2-methylphenoxy)-1-methyl-1,2-dihydropyrazin-2-one is not very soluble in water, which can make it difficult to use in some experiments. In addition, it is not very stable and can degrade over time.

Future Directions

There are many potential future directions for research involving 3-(5-bromo-2-methylphenoxy)-1-methyl-1,2-dihydropyrazin-2-one. For example, further research could be done to better understand the mechanism of action of 3-(5-bromo-2-methylphenoxy)-1-methyl-1,2-dihydropyrazin-2-one and its effects on biochemical and physiological processes. In addition, research could be done to develop new synthesis methods for 3-(5-bromo-2-methylphenoxy)-1-methyl-1,2-dihydropyrazin-2-one or to improve its solubility and stability. Finally, research could be done to explore the potential therapeutic applications of 3-(5-bromo-2-methylphenoxy)-1-methyl-1,2-dihydropyrazin-2-one, such as its use as an anti-inflammatory or antioxidant agent.

Synthesis Methods

3-(5-bromo-2-methylphenoxy)-1-methyl-1,2-dihydropyrazin-2-one can be synthesized from the reaction of 5-bromo-2-methylphenol with 1-methyl-1,2-dihydropyrazine in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is carried out in a polar aprotic solvent such as dimethylformamide or dimethylsulfoxide. The reaction proceeds through the formation of an intermediate, 5-bromo-2-methylphenylhydrazonium salt, which is then hydrolyzed to give the desired product.